Cas no 139509-67-4 (1-Isobenzofurancarbonitrile,4-chloro-1-(4,6-dimethoxy-2-pyrimidinyl)-1,3-dihydro-3-oxo-)

• Product Name: 1-Isobenzofurancarbonitrile,4-chloro-1-(4,6-dimethoxy-2-pyrimidinyl)-1,3-dihydro-3-oxo-
• CAS No: 139509-67-4
• MF: C₁₅H₁₀ClN₃O₄
• MW: 331.710602283478
• CID: 1273164
• Update Time: 2024-08-04

1-Isobenzofurancarbonitrile,4-chloro-1-(4,6-dimethoxy-2-pyrimidinyl)-1,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Isobenzofurancarbonitrile,4-chloro-1-(4,6-dimethoxy-2-pyrimidinyl)-1,3-dihydro-3-oxo-
• 1-Isobenzofurancarbonitrile, 4-chloro-1-(4,6-dimethoxy-2-pyrimidinyl)-1,3-dihydro-3-oxo-

• Inchi： 1S/C15H10ClN3O4/c1-21-10-6-11(22-2)19-14(18-10)15(7-17)8-4-3-5-9(16)12(8)13(20)23-15/h3-6H,1-2H3
• InChI Key： OIEONVHJNGOWRP-UHFFFAOYSA-N
• SMILES： C1(C2=NC(OC)=CC(OC)=N2)(C#N)C2=C(C(Cl)=CC=C2)C(=O)O1

Computed Properties

• Exact Mass: 331.0361

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 618.6±55.0 °C(Predicted)
• PSA: 94.33
• pka: -0.19±0.50(Predicted)